Cas no 874397-17-8 (7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874397-17-8
• MF: C₂₄H₂₀N₂O₅
• MW: 416.426006317139
• CID: 6030505
• PubChem ID: 4911885
• Update Time: 2025-07-17

7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 7-ethyl-1,2-dihydro-1-(3-methoxyphenyl)-2-(5-methyl-3-isoxazolyl)-
• F3226-2855
• Z335454338
• AKOS002274922
• AO-022/43357050
• 7-ethyl-1-(3-methoxyphenyl)-2-(5-methylisoxazol-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• 874397-17-8
• 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• AKOS016311532

• Inchi： 1S/C24H20N2O5/c1-4-14-8-9-18-17(11-14)22(27)20-21(15-6-5-7-16(12-15)29-3)26(24(28)23(20)30-18)19-10-13(2)31-25-19/h5-12,21H,4H2,1-3H3
• InChI Key： WEHLHDOJHKFVQD-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=CC(OC)=C2)C2C(=O)C3=CC(CC)=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 416.13722174g/mol
• Monoisotopic Mass: 416.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.9Ų

Additional information on 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Analysis of 7-Ethyl-1-(3-Methoxyphenyl)-2-(5-Methyl-1,2-Oxazol-3-yl)-1H,2H,3H,9H-Chromeno2,3-cPyrrole-3,9-Dione (CAS No. 874397-17-8)

The compound 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 874397-17-8) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects its intricate chemical architecture, which combines a chromeno[2,3-c]pyrrole core with ethyl, methoxyphenyl, and methyl-1,2-oxazolyl substituents. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and optoelectronic materials.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, particularly those containing oxazole and chromene moieties. These structural elements are known to contribute to various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The presence of both electron-donating (methoxy) and electron-withdrawing (dione) groups in this molecule makes it particularly interesting for studying structure-activity relationships in medicinal chemistry.

The synthesis of CAS 874397-17-8 typically involves multi-step organic reactions, with key steps including the formation of the chromenopyrrole skeleton and subsequent functionalization with the oxazole and methoxyphenyl groups. Researchers have developed various synthetic routes to optimize yield and purity, with recent advances focusing on green chemistry approaches to reduce environmental impact. These synthetic methodologies are frequently searched in academic databases, reflecting the compound's importance in organic synthesis research.

From a pharmaceutical perspective, the 7-ethyl-1-(3-methoxyphenyl) derivative shows promise in early-stage drug development. Its structural features resemble those of known bioactive molecules that interact with various enzyme systems. Computational studies suggest potential binding affinities for several therapeutic targets, though extensive preclinical evaluation would be necessary to confirm any medicinal applications. This aligns with current trends in computer-aided drug design and virtual screening, which are hot topics in pharmaceutical research.

In materials science, the conjugated system of chromeno[2,3-c]pyrrole-3,9-dione offers interesting electronic properties. The compound's potential applications in organic semiconductors and photovoltaic materials are being explored, particularly in the context of developing more efficient organic light-emitting diodes (OLEDs). This research direction is highly relevant given the global push for sustainable energy solutions and advanced display technologies.

Analytical characterization of 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are crucial for research applications. The detailed spectral data available for this compound makes it a valuable reference material for chemists working with similar heterocyclic systems.

Recent patent literature reveals growing commercial interest in derivatives of chromeno[2,3-c]pyrrole-3,9-dione, particularly in Asia and North America. While CAS 874397-17-8 itself may not yet be in widespread commercial use, its structural analogs appear in several patent applications related to electronic materials and pharmaceutical compositions. This trend suggests potential future demand for the compound as a research chemical and synthetic intermediate.

From a safety perspective, standard laboratory precautions should be observed when handling 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended during experimental work. Material Safety Data Sheets (MSDS) should be consulted before use, as with any laboratory chemical.

The future research directions for this compound likely include further exploration of its biological activities, optimization of synthetic methods, and investigation of its materials properties. With increasing interest in multi-functional organic molecules, CAS 874397-17-8 represents an interesting case study in how complex heterocyclic systems can bridge pharmaceutical and materials science applications. Its structural complexity also makes it a challenging target for synthetic organic chemists, contributing to its value in academic research and education.

In conclusion, 7-ethyl-1-(3-methoxyphenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 874397-17-8) exemplifies the growing importance of sophisticated heterocyclic compounds in modern chemistry. Its dual potential in life sciences and materials applications, combined with its synthetic challenges, ensures continued scientific interest. As research progresses, we may see this molecule or its derivatives playing significant roles in addressing current challenges in healthcare and sustainable technology.